Cas no 140712-82-9 ((N6-Benzoyl)-5'-O-(N,N-diisopropylamino)-(2-cyanoethoxy)phosphinyl-3'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine)

• Product Name: (N6-Benzoyl)-5'-O-(N,N-diisopropylamino)-(2-cyanoethoxy)phosphinyl-3'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
• CAS No: 140712-82-9
• Molecular Formula: C₄₇H₅₂N₇O₈P
• Molecular Weight: 873.931680000001
• MDL: MFCD04972283
• CID: 101996
• PubChem ID: 17998961

(N6-Benzoyl)-5'-O-(N,N-diisopropylamino)-(2-cyanoethoxy)phosphinyl-3'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine Properties

Names and Identifiers

• Adenosine,N-benzoyl-3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-[2-cyanoethylbis(1-methylethyl)phosphoramidite] (9CI)
• N-Benzoyl-5'-O-[(diisopropylamino)-(2-cyanoethoxy)phosphinyl]-3'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
• (N6-BENZOYL)-5'-O-[(N,N-DIISOPROPYLAMINO)-(2-CYANOETHOXY)PHOSPHINYL]-3'-O-(4,4'-DIMETHOXYTRITYL)-2'-DEOXYADENOSINE
• Adenosine,N-benzoyl-3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-[2-cyanoethylbis(1-m...
• Adenosine,N-benzoyl-3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-[2-cyanoethylbis(1-methylethyl)phosphoramidite] (9C
• DMT-dA(Bz)-5'-CE Reverse Phosphoramidite
• N6-Benzoyl-3'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine-5'-cyanoethyl Phosphoramidite
• (N6-BENZOYL)-5''-O-[(N,N-DIISOPROPYLAMINO)-(2-CYANOETHOXY)PHOSPHINYL]-3''-O-(4,4''-DIMETHOXYTRITYL)-2''-DEOXYADENOSINE
• N-[9-[(2R,4S,5R)-4-[bis(4-methoxyphenyl)-phenyl-methoxy]-5-[[2-cyanoethoxy-(diisopropylamino)phosphanyl]oxymethyl]tetrahydrofuran-2-yl]purin-6-yl]benzamide
• SCHEMBL7206380
• AKOS030589608
• N-[9-[(2R,4S,5R)-4-[bis(4-methoxyphenyl)-phenylmethoxy]-5-[[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxymethyl]oxolan-2-yl]purin-6-yl]benzamide
• DTXSID301103335
• Adenosine, N-benzoyl-3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]
• (N6-BENZOYL)-5/'-O-[(N,N-DIISOPROPYLAMINO)-(2-CYANOETHOXY)PHOSPHINYL]-3/'-O-(4,4/'-DIMETHOXYTRITYL)-
• F90370
• ((2R,3S,5R)-5-(6-Benzamido-9H-purin-9-yl)-3-(bis(4-methoxyphenyl)(phenyl)methoxy)tetrahydrofuran-2-yl)methyl (2-cyanoethyl) diisopropylphosphoramidite
• 140712-82-9
• N-Benzoyl-5'-O-[(diisopropylaMino)-(2-cyanoethoxy)phosphinyl]-3'-O-(4,4'-diMethoxytrityl)-2'-deoxyadenosine, 97%
• Adenosine, N-benzoyl-3a(2)-O-[bis(4-methoxyphenyl)phenylmethyl]-2a(2)-deoxy-, 5a(2)-[2-cyanoethyl N,N-bis(1-methylethyl)phosphoramidite]

• MDL： MFCD04972283
• InChIKey： JMABKCCHUAJFJE-AKWFTNRHSA-N
• Inchi： InChI=1S/C47H52N7O7P/c1-32(2)54(33(3)4)62(58-27-13-26-48)59-29-41-40(28-42(60-41)53-31-51-43-44(49-30-50-45(43)53)52-46(55)34-14-9-7-10-15-34)61-47(35-16-11-8-12-17-35,36-18-22-38(56-5)23-19-36)37-20-24-39(57-6)25-21-37/h7-12,14-25,30-33,40-42H,13,27-29H2,1-6H3,(H,49,50,52,55)/t40-,41+,42+,62?/m0/s1
• SMILES： CC(N(P(OC[C@@H]1[C@@H](OC(C2=CC=C(OC)C=C2)(C3=CC=C(OC)C=C3)C4=CC=CC=C4)C[C@@H](O1)N5C=NC6=C(NC(C7=CC=CC=C7)=O)N=CN=C65)OCCC#N)C(C)C)C

Computed Properties

• Exact Mass: 857.36700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 20
• Monoisotopic Mass: 857.36658402g/mol
• Heavy Atom Count: 62
• Complexity: 1380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 155Ų

Experimental Properties

• LogP: 9.12618
• PSA: 168.70000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds